Pyridoxal-d3 Hydrochloride
Overview
Description
Pyridoxal-d3 Hydrochloride is a hydrochloride obtained by combining pyridoxal with one molar equivalent of hydrochloric acid . It is a form of vitamin B6 and is a natural source of pyridoxal found in green plants . Its deficiency potentially causes epilepsy and seizures in humans .
Synthesis Analysis
The synthesis of Pyridoxal-d3 Hydrochloride involves the preparation of Pyridoxine Hydrochloride (Vitamin B6) through an improved “Oxazole” method .
Molecular Structure Analysis
The molecular formula of Pyridoxal-d3 Hydrochloride is C8H10ClNO3 . Its molecular weight is 206.64 g/mol . The IUPAC name is 3-hydroxy-5-(hydroxymethyl)-2-(trideuteriomethyl)pyridine-4-carbaldehyde;hydrochloride .
Physical And Chemical Properties Analysis
Pyridoxal-d3 Hydrochloride has a molecular weight of 206.64 g/mol . It has a hydrogen bond donor count of 3 and a hydrogen bond acceptor count of 4 . It has a rotatable bond count of 2 . Its exact mass and monoisotopic mass are 206.0537511 g/mol . Its topological polar surface area is 70.4 Ų . It has a heavy atom count of 13 .
Scientific Research Applications
Biochemistry: Vitamin B6 Metabolism Study
Summary of Application
Pyridoxal-d3 HCl is used in biochemistry to study the metabolism of Vitamin B6 and its role in various biological processes.
Methods of Application
Researchers employ HPLC-MS/MS-based methods to quantify the concentrations of Vitamin B6 vitamers, including Pyridoxal-d3 HCl, in human plasma .
Results
Studies have shown significant differences in the levels of Vitamin B6 vitamers between healthy individuals and those with certain conditions, such as obesity, indicating the compound’s role in metabolic pathways .
Molecular Biology: Enzyme Function Analysis
Summary of Application
In molecular biology, Pyridoxal-d3 HCl serves as a tool for analyzing enzyme functions that require Vitamin B6 as a coenzyme.
Methods of Application
Isotope-labeled Pyridoxal-d3 HCl is used as an internal standard in mass spectrometry to identify and quantify enzyme activity within biological samples .
Results
The use of Pyridoxal-d3 HCl has enabled the precise measurement of enzyme activities, providing insights into the mechanisms of various biochemical reactions.
Pharmacology: Drug Efficacy and Safety Testing
Summary of Application
Pyridoxal-d3 HCl is utilized in pharmacology to test the efficacy and safety of drugs that interact with Vitamin B6-dependent pathways.
Methods of Application
Clinical trials may use Pyridoxal-d3 HCl to monitor the pharmacodynamics and pharmacokinetics of new drugs .
Results
Research has demonstrated the compound’s involvement in the metabolism of amino acids and neurotransmitters, influencing drug design and testing .
Analytical Chemistry: Standardization of Measurements
Summary of Application
Pyridoxal-d3 HCl is employed in analytical chemistry as a reference material for calibrating instruments and standardizing measurements.
Methods of Application
The compound is used to ensure the accuracy and reliability of analytical methods, such as chromatography and spectrometry .
Results
The use of Pyridoxal-d3 HCl has led to more accurate and reliable data analysis in various research settings.
Clinical Research: Nutritional Deficiency Studies
Summary of Application
Pyridoxal-d3 HCl is used in clinical research to study nutritional deficiencies and their association with diseases.
Methods of Application
Researchers measure the levels of Pyridoxal-d3 HCl in patient samples to assess Vitamin B6 status and its correlation with health outcomes .
Results
Studies have found significant correlations between Vitamin B6 levels and conditions such as obesity, suggesting potential therapeutic targets .
Nutritional Studies: Dietary Intake Analysis
Summary of Application
In nutritional studies, Pyridoxal-d3 HCl helps analyze dietary intake and bioavailability of Vitamin B6.
Methods of Application
The compound is used as an analytical standard to study the identification and concentration of Vitamin B6 in dietary samples .
Results
Research has provided insights into the dietary sources of Vitamin B6 and its role in maintaining health .
Each application of Pyridoxal-d3 Hydrochloride demonstrates its versatility and importance in advancing scientific knowledge across multiple disciplines. The detailed methodologies and significant results highlight the compound’s integral role in research and its potential impact on health and disease understanding.
Neurology: Neurotransmitter Synthesis Research
Summary of Application
Pyridoxal-d3 HCl is instrumental in neurology for researching the synthesis of neurotransmitters that depend on Vitamin B6.
Methods of Application
Using Pyridoxal-d3 HCl, researchers can trace the metabolic pathways of neurotransmitters like serotonin and GABA through isotopic labeling techniques .
Future Directions
properties
IUPAC Name |
3-hydroxy-5-(hydroxymethyl)-2-(trideuteriomethyl)pyridine-4-carbaldehyde;hydrochloride |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H9NO3.ClH/c1-5-8(12)7(4-11)6(3-10)2-9-5;/h2,4,10,12H,3H2,1H3;1H/i1D3; |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
FCHXJFJNDJXENQ-NIIDSAIPSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=NC=C(C(=C1O)C=O)CO.Cl |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
[2H]C([2H])([2H])C1=NC=C(C(=C1O)C=O)CO.Cl |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H10ClNO3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
206.64 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
Pyridoxal-d3 Hydrochloride | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
